Cas no 2640948-18-9 (1-Methyl-3-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]-1,2-dihydropyrazin-2-one)

1-Methyl-3-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]-1,2-dihydropyrazin-2-one is a heterocyclic compound featuring a fused naphthyridine-piperidine core linked to a methylated dihydropyrazinone moiety. Its structural complexity offers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The naphthyridine component enhances binding affinity through hydrogen bonding and π-stacking interactions, while the piperidine ring contributes conformational flexibility. The dihydropyrazinone group may improve solubility and metabolic stability. This compound is of interest for drug discovery due to its balanced physicochemical properties and modular synthetic accessibility, enabling further derivatization for structure-activity relationship studies. Suitable for controlled research applications under appropriate safety protocols.
1-Methyl-3-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]-1,2-dihydropyrazin-2-one structure
2640948-18-9 structure
Product Name:1-Methyl-3-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]-1,2-dihydropyrazin-2-one
CAS No:2640948-18-9
MF:C18H19N5O
MW:321.376363039017
CID:5316846
PubChem ID:155798769
Update Time:2025-10-28

1-Methyl-3-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-3-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]-1,2-dihydropyrazin-2-one
    • AKOS040727090
    • 2640948-18-9
    • F6764-1397
    • 1-Methyl-3-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]-1,2-dihydropyrazin-2-one
    • Inchi: 1S/C18H19N5O/c1-22-12-9-20-17(18(22)24)23-10-6-13(7-11-23)15-5-4-14-3-2-8-19-16(14)21-15/h2-5,8-9,12-13H,6-7,10-11H2,1H3
    • InChI Key: WVHUSRAPWHWVKU-UHFFFAOYSA-N
    • SMILES: O=C1C(=NC=CN1C)N1CCC(C2C=CC3=CC=CN=C3N=2)CC1

Computed Properties

  • Exact Mass: 321.15896025g/mol
  • Monoisotopic Mass: 321.15896025g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 61.7Ų

1-Methyl-3-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]-1,2-dihydropyrazin-2-one Pricemore >>

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Additional information on 1-Methyl-3-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]-1,2-dihydropyrazin-2-one

Compound CAS No 2640948-18-9: A Comprehensive Overview

The compound with CAS No 2640948-18-9, known as 1-Methyl-3-[4-(1,8-naphthyridin-2-yl)piperidin-1-yl]-1,2-dihydropyrazin-2-one, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrazinone core, a piperidine ring, and a naphthyridine moiety. The integration of these structural elements contributes to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of naphthyridine derivatives in drug discovery, particularly in the development of novel therapeutic agents. The naphthyridine moiety in this compound is known for its ability to interact with various biological targets, making it a valuable component in the design of bioactive molecules. Researchers have explored the potential of this compound in inhibiting key enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders.

The pyrazinone ring system in the compound plays a crucial role in stabilizing its structure and enhancing its reactivity. This feature has been leveraged in the synthesis of advanced materials, where the compound serves as a building block for constructing functional polymers and nanoparticles. Its ability to form stable complexes with metal ions has also been exploited in catalytic applications, contributing to the development of more efficient industrial processes.

One of the most promising applications of this compound lies in its use as a precursor for synthesizing bioactive molecules. By modifying the substituents on the piperidine ring, chemists can fine-tune its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). This makes it an attractive candidate for drug delivery systems that require precise control over drug release mechanisms.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. Molecular docking studies have revealed that the naphthyridine moiety can bind effectively to specific protein pockets, suggesting its potential as a lead compound for developing new drugs. Furthermore, quantum mechanical calculations have provided insights into the electronic properties of the molecule, aiding in the design of more efficient synthetic routes.

In conclusion, CAS No 2640948-18-9 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern science and technology.

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